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Compound of Interest

Compound Name: Nicotone

Cat. No.: B100103 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

nicotine and nicotine-containing materials is a critical component of laboratory safety and

environmental responsibility. Nicotine is classified by the Environmental Protection Agency

(EPA) as an acute hazardous waste, underscoring the importance of stringent disposal

protocols.[1][2] Adherence to these procedures is not only a matter of regulatory compliance

but also a fundamental practice in protecting human health and the environment.

Regulatory Framework and Hazardous Waste
Classification
Under the Resource Conservation and Recovery Act (RCRA), nicotine and its salts are listed

as P075 acute hazardous waste.[2][3][4] This classification applies when nicotine is the sole

active ingredient in a discarded commercial chemical product.[3] This designation has

significant implications for how nicotine waste must be managed, from accumulation and

storage to final disposal.

It is crucial to note that regulations can vary by state and locality.[1] Therefore, all laboratory

personnel should consult with their institution's Environmental Health and Safety (EHS)

department and review local and state environmental agency rules to ensure full compliance.[1]

In 2019, the EPA amended the P075 listing to exempt FDA-approved over-the-counter (OTC)

nicotine replacement therapies (NRTs), such as patches, gum, and lozenges, from being

regulated as hazardous waste when discarded.[5][6][7] However, this federal exemption may
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not be adopted by all states.[5] As of recent data, several states still regulate these NRTs as

hazardous waste.[5]

Nicotine Waste Stream
Federal RCRA Hazardous

Waste Classification
Typical Disposal Pathway

Pure Nicotine and Nicotine

Salts

P075 (Acute Hazardous

Waste)

Licensed Hazardous Waste

Facility

E-liquids and Vape Juice
P075 (Acute Hazardous

Waste)

Licensed Hazardous Waste

Facility

Contaminated Labware

(gloves, pipette tips, etc.)

P075 (Acute Hazardous

Waste)

Licensed Hazardous Waste

Facility

Empty Containers (that held

pure nicotine)

P075 (Acute Hazardous

Waste) unless triple-rinsed

Licensed Hazardous Waste

Facility

Triple-Rinse Rinsate
P075 (Acute Hazardous

Waste)

Licensed Hazardous Waste

Facility

FDA-Approved OTC NRTs

(Patches, Gum)
Non-hazardous (federally)

Varies by state; may be non-

hazardous or P075

Step-by-Step Nicotine Disposal Protocol for
Laboratories
The following protocol outlines the essential steps for the safe handling and disposal of nicotine

waste in a laboratory setting.

1. Waste Identification and Segregation:

Identify: All materials that have come into contact with nicotine, including aqueous solutions,

contaminated solids (e.g., gloves, weighing papers, pipette tips), and "empty" containers,

must be identified as acute hazardous waste.[8]

Segregate: Nicotine waste must be collected separately from other chemical waste streams.

[8] Do not mix nicotine waste with non-hazardous trash or other types of chemical waste,

such as organic solvents.[8]
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2. Container Management:

Use Compatible Containers: Collect nicotine waste in containers that are compatible with the

waste type. High-density polyethylene (HDPE) or glass containers are generally suitable.[8]

Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name (e.g., "Nicotine"), and the EPA waste code

"P075."[2][8] The label should also indicate the hazards, such as "Toxic" and "Aquatic

Hazard."[8]

Closure: Keep waste containers securely closed at all times, except when adding waste.[8]

3. Storage:

Designated Area: Store nicotine waste containers in a designated and secure satellite

accumulation area (SAA) within the laboratory.[8]

Safe Environment: The storage area should be well-ventilated and away from drains and

sources of ignition.[8]

4. Disposal:

Licensed Disposal Facility: Arrange for the collection and disposal of nicotine hazardous

waste through a licensed hazardous waste management company.[8]

Prohibited Disposal Methods: Never dispose of nicotine waste down the drain or in the

regular trash.[1][8] Rinsing containers or labware to remove nicotine residue will generate

hazardous rinsate that must also be collected and disposed of as hazardous waste.[1][9]

Experimental Protocol: Triple-Rinsing of "Empty" Nicotine Containers

To render a container that held P075-listed nicotine "RCRA-empty" and therefore not regulated

as hazardous waste, a specific triple-rinsing procedure must be followed. Note that this

procedure generates hazardous rinsate.

Methodology:

Select a solvent (e.g., water) capable of dissolving the nicotine residue.
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Pour a small amount of the solvent into the container, ensuring it makes contact with all

interior surfaces.

Securely cap and agitate the container to rinse the interior thoroughly.

Pour the rinsate into a designated hazardous waste container labeled "Hazardous Waste:

Nicotine Rinsate (P075)."

Repeat steps 2-4 two more times for a total of three rinses.

The triple-rinsed container can now be managed as non-hazardous waste. The collected

rinsate must be disposed of as acute hazardous waste.[2]

Logical Workflow for Nicotine Waste Management
The following diagram illustrates the decision-making and procedural flow for the proper

management of nicotine waste in a laboratory setting.
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Phase 1: Generation & Identification

Phase 2: Segregation & Collection

Phase 3: Storage

Phase 4: Disposal

Nicotine-Containing Material Used in Experiment

Identify Waste as
Nicotine-Contaminated (P075)

Segregate from Other
Waste Streams

Collect in Designated, Compatible,
and Labeled Hazardous Waste Container

Store in Secure Satellite
Accumulation Area (SAA)

Arrange for Pickup by
Licensed Hazardous Waste Vendor

Transport to Permitted
Treatment, Storage, and Disposal Facility (TSDF)

Proper Disposal Complete

Click to download full resolution via product page

Nicotine Waste Management Workflow
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

nicotine waste, thereby protecting their personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. digitalmedia.hhs.gov [digitalmedia.hhs.gov]

2. documents.dnrec.delaware.gov [documents.dnrec.delaware.gov]

3. Proper & Legal Disposals Of Nicotine Oils [ewastedisposal.net]

4. epa.gov [epa.gov]

5. From Patch to Pouch: Navigating the Evolving Landscape of Nicotine Waste Regulations
[smartersorting.com]

6. epa.gov [epa.gov]

7. epa.gov [epa.gov]

8. benchchem.com [benchchem.com]

9. cleanmanagement.com [cleanmanagement.com]

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Nicotine Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100103#nicotone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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